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Cat. No.: B1242744 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-oxo-(E)-2-hexenal is a reactive α,β-unsaturated aldehyde that is formed during the

peroxidation of omega-3 polyunsaturated fatty acids.[1][2] It is a molecule of significant interest

in various fields of research, including food science, toxicology, and drug development, due to

its role as a mutagen, its contribution to oxidative stress, and its presence as a defensive

compound in some insects.[3][4] These application notes provide detailed information on the

analytical standards of 4-oxo-(E)-2-hexenal, including its physicochemical properties,

analytical methodologies for its characterization, and protocols for its synthesis and handling.

Physicochemical Properties
A summary of the key physicochemical properties of 4-oxo-(E)-2-hexenal is presented in Table

1. This data is essential for the proper handling, storage, and application of this analytical

standard.

Table 1: Physicochemical Properties of 4-oxo-(E)-2-hexenal
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Property Value Source

IUPAC Name (E)-4-oxohex-2-enal [1]

Synonyms 4-OHE, (2E)-4-Oxohex-2-enal [4]

CAS Number 2492-43-5 [1]

Molecular Formula C₆H₈O₂ [1]

Molecular Weight 112.13 g/mol [1]

Appearance Light yellow to brown liquid [4]

Boiling Point 100 °C (at 5 Torr) [4]

Density 0.969 ± 0.06 g/cm³ (Predicted) [4]

LogP 0.050 (Estimated) [4]

Spectroscopic Data
Spectroscopic analysis is critical for the confirmation of the identity and purity of 4-oxo-(E)-2-
hexenal analytical standards. Key spectroscopic data are summarized in Table 2.

Table 2: Spectroscopic Data for 4-oxo-(E)-2-hexenal

Technique Data Source

GC-MS
m/z top peak: 83, m/z 2nd

highest: 55
[1]

¹³C NMR
Spectra available in spectral

databases
[1]

Infrared (IR) Spectrum available [5]

Experimental Protocols
Protocol 1: Synthesis of 4-oxo-(E)-2-hexenal
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A common and efficient method for the synthesis of 4-oxo-(E)-2-hexenal is the oxidation of 2-

ethylfuran, as described by Moreira and Millar (2005).[6][7]

Materials:

2-Ethylfuran

N-Bromosuccinimide (NBS)

Pyridine

Tetrahydrofuran (THF), aqueous

Silica gel for column chromatography

Solvents for chromatography (e.g., ethyl acetate, petroleum ether)

Procedure:

Dissolve 2-ethylfuran in aqueous tetrahydrofuran (THF).

Cool the solution in an ice bath.

Slowly add N-bromosuccinimide (NBS) and pyridine to the solution.

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Once the reaction is complete, quench the reaction by adding a saturated solution of sodium

thiosulfate.

Extract the product with a suitable organic solvent (e.g., diethyl ether).

Wash the organic layer with brine, dry over anhydrous sodium sulfate, and concentrate

under reduced pressure to obtain the crude product.

Protocol 2: Purification of 4-oxo-(E)-2-hexenal
The crude 4-oxo-(E)-2-hexenal can be purified by silica gel column chromatography.[8]
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Procedure:

Prepare a silica gel column using a slurry of silica gel in a non-polar solvent (e.g., petroleum

ether).

Load the crude product onto the column.

Elute the column with a gradient of ethyl acetate in petroleum ether (e.g., starting from 1:50

v/v).[8]

Collect the fractions and monitor by TLC to identify the fractions containing the pure product.

Combine the pure fractions and remove the solvent under reduced pressure to yield purified

4-oxo-(E)-2-hexenal.

Protocol 3: Analytical Characterization by GC-MS
Gas chromatography-mass spectrometry (GC-MS) is a key technique for assessing the purity

of 4-oxo-(E)-2-hexenal.

Instrumentation and Conditions (General):

Gas Chromatograph: Equipped with a mass selective detector.

Column: A non-polar or semi-polar capillary column, such as an HP-5 or equivalent, is

suitable.[6]

Carrier Gas: Helium at a constant flow rate.

Injection Mode: Split or splitless, depending on the concentration.

Temperature Program:

Initial oven temperature: e.g., 40°C, hold for 2 minutes.

Ramp: e.g., increase to 250°C at a rate of 10°C/min.

Final hold: e.g., 5 minutes at 250°C.
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Mass Spectrometer:

Ionization mode: Electron Ionization (EI) at 70 eV.

Scan range: m/z 30-350.

Sample Preparation:

Prepare a stock solution of 4-oxo-(E)-2-hexenal in a suitable volatile solvent (e.g.,

dichloromethane or acetone).

Prepare a series of dilutions for calibration if quantitative analysis is required.

Inject a small volume (e.g., 1 µL) into the GC-MS.

Protocol 4: Stability and Storage
4-oxo-(E)-2-hexenal is known to be chemically unstable.[6] Proper storage is crucial to

maintain its integrity as an analytical standard.

Recommendations:

Storage Temperature: Store at low temperatures, preferably at -20°C or below, in a tightly

sealed container.[8]

Atmosphere: Store under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

Solvent: If in solution, use a dry, aprotic solvent. Prepare fresh solutions for use.

Biological Interactions and Signaling Pathways
4-oxo-(E)-2-hexenal is a product of lipid peroxidation and exhibits significant biological

reactivity. It is known to be a mutagen that forms adducts with DNA bases, particularly

deoxyguanosine (dG) and deoxycytidine (dC).[3][9] Furthermore, it can be detoxified in

biological systems through conjugation with glutathione (GSH).[10]
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Caption: Formation of 4-oxo-(E)-2-hexenal from omega-3 fatty acids.
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Caption: Reaction of 4-oxo-(E)-2-hexenal with DNA.
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Caption: Detoxification of 4-oxo-(E)-2-hexenal via glutathione conjugation.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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